4-Benzylsulfanyl-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one

• IUPAC Name: 4-benzylsulfanyl-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C14H14N2OS/c17-14-15-12-8-4-7-11(12)13(16-14)18-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,15,16,17)
• InChI Key: PDVWREBHDYLKJL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)NC(=O)N=C2SCC3=CC=CC=C3
• Molecular Formula: C14H14N2OS
• Molecular Weight: 258.34 g/mol

Description

The compound “4-Benzylsulfanyl-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one” is a derivative of pyrazolopyridine. Pyrazolopyridine derivatives are known to have a GLP-1 receptor agonist effect.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a method to synthesize novel 4-cyano-1-morpholin-4-yl-6,7-dihydro-5H-cyclopenta[c]pyridine-3-thione by the reaction of 3-amino-1-thioxo-1,5,6,7-tetrahydrocyclopenta[c]thiopyran-4-carbonitrile with morpholine through Dimroth rearrangement has been reported.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been described. For example, the reaction of the amino-carboxamide with diethylmalonate, triethyl orthoformate, and cycloalkanones afforded the corresponding fused pyrimidine heterocycles.

Scientific Research Applications

Antiproliferative Properties

• Certain derivatives of pyrido [2,3-d]pyrimidines, including 4-aminopyrido [2,3-d]pyrimidin-5-one, exhibit antiproliferative effects. .

Inhibition of Protein Kinases

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Phosphatidylinositol 3-Kinase (PI3K) Inhibition

• . These enzymes play crucial roles in cell signaling pathways.

Antimicrobial and Anti-Inflammatory Properties

• . These properties make them interesting candidates for drug development.

Hypotensive Effects

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Antihistamine Activity

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Extended Methodology for Synthesis

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